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Compound of Interest

Compound Name:
3-Bromo-4-fluoro-5-

hydroxybenzaldehyde

Cat. No.: B14866605

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-fluoro-4-

hydroxybenzaldehyde, a key intermediate in the synthesis of various pharmaceutical and

agrochemical compounds. This document delves into its chemical identity, physicochemical

properties, synthesis protocols, safety and handling procedures, and known applications,

offering a valuable resource for laboratory and development settings.

Chemical Identity and Descriptors
3-Bromo-5-fluoro-4-hydroxybenzaldehyde is a substituted aromatic aldehyde. The presence of

bromine, fluorine, and hydroxyl groups on the benzaldehyde scaffold makes it a versatile

building block in organic synthesis.
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Identifier Value Source

CAS Number 185345-46-4 [1][2][3][4]

IUPAC Name
3-Bromo-5-fluoro-4-

hydroxybenzaldehyde
N/A

Molecular Formula C₇H₄BrFO₂ [1]

Molecular Weight 219.01 g/mol [1]

Canonical SMILES O=Cc1cc(F)c(O)c(Br)c1 [4]

Physicochemical Properties
Understanding the physical and chemical properties of a compound is crucial for its handling,

storage, and application in experimental work.

Property Value Source

Appearance Off-white solid [5]

Odor Odorless [5]

Solubility

Information not readily

available, but likely soluble in

organic solvents like DMSO

and methanol.

[6]

Sensitivity
Air and moisture sensitive.[5]

[7]
N/A

Synthesis Protocols
Several synthetic routes for 3-Bromo-5-fluoro-4-hydroxybenzaldehyde have been reported.

Below are detailed protocols for two common methods.

Bromination of 3-Fluoro-4-hydroxybenzaldehyde
This method involves the direct bromination of 3-Fluoro-4-hydroxybenzaldehyde.
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Reaction Scheme:

3-Fluoro-4-hydroxybenzaldehyde 3-Bromo-5-fluoro-4-hydroxybenzaldehyde

   Br₂,
   Acetic Acid,
   45°C, 26h

Br2, Acetic Acid

Click to download full resolution via product page

A diagram illustrating the synthesis of 3-Bromo-5-fluoro-4-hydroxybenzaldehyde.

Step-by-Step Protocol:

Dissolve 3-fluoro-4-hydroxybenzaldehyde (1 eq.) in acetic acid.[1]

Slowly add a solution of bromine (1.2 eq.) in acetic acid to the reaction mixture.[1]

Stir the reaction mixture at 45°C for 26 hours.[1]

After completion of the reaction, remove the solvent under reduced pressure.[1]

Add saturated saline to the residue and extract with ethyl acetate.[1]

Combine the organic layers, dry with anhydrous sodium sulfate, and concentrate under

reduced pressure.[1]

The crude product can be purified by reversed-phase semi-preparative high-performance

liquid chromatography (HPLC) to yield the final product.[1]

Oxidation of 2-Bromo-6-fluoro-4-methylphenol
This alternative route involves the oxidation of a substituted phenol.

Reaction Scheme:
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2-Bromo-6-fluoro-4-methylphenol 3-Bromo-5-fluoro-4-hydroxybenzaldehyde

   O₂,
   Co(OAc)₂·4H₂O,

   NaOH, EG,
   80°C, 8h

O₂, Cobalt(II) diacetate tetrahydrate,
NaOH, Ethylene Glycol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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